Cas no 1311587-49-1 (4-acetyl-N-(1-cyano-3-methylbutyl)-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide)

• Product Name: 4-acetyl-N-(1-cyano-3-methylbutyl)-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide
• CAS No: 1311587-49-1
• MF: C₁₆H₂₃N₃O₂
• MW: 289.372723817825
• CID: 5907715
• PubChem ID: 53590314
• Update Time: 2025-05-25

4-acetyl-N-(1-cyano-3-methylbutyl)-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1024080958
• AKOS032989338
• 4-acetyl-N-(1-cyano-3-methylbutyl)-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide
• 1311587-49-1
• EN300-26686795

• Inchi： 1S/C16H23N3O2/c1-6-13-14(11(5)20)10(4)18-15(13)16(21)19-12(8-17)7-9(2)3/h9,12,18H,6-7H2,1-5H3,(H,19,21)
• InChI Key： AHOZHURAFXFZEX-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CC)C(C(C)=O)=C(C)N1)NC(C#N)CC(C)C

Computed Properties

• Exact Mass: 289.17902698g/mol
• Monoisotopic Mass: 289.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.8Ų

Additional information on 4-acetyl-N-(1-cyano-3-methylbutyl)-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide

Comprehensive Overview of 4-acetyl-N-(1-cyano-3-methylbutyl)-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide (CAS No. 1311587-49-1)

The compound 4-acetyl-N-(1-cyano-3-methylbutyl)-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide, identified by its CAS No. 1311587-49-1, is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrole core with multiple substituents, makes it a valuable candidate for various applications. Researchers are particularly intrigued by its potential as a building block in drug discovery, especially in the development of novel therapeutic agents targeting metabolic disorders and inflammatory diseases.

In recent years, the demand for pyrrole derivatives has surged due to their versatility in medicinal chemistry. The 4-acetyl and cyano functional groups in this compound enhance its reactivity, enabling it to participate in diverse chemical reactions. This property is crucial for synthesizing complex molecules with high specificity. Moreover, the 3-ethyl-5-methyl substitution pattern on the pyrrole ring contributes to its stability, making it suitable for long-term storage and handling in laboratory settings.

One of the most frequently asked questions about CAS No. 1311587-49-1 revolves around its solubility and compatibility with common solvents. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is advantageous for formulation development. Additionally, its carboxamide moiety provides a site for hydrogen bonding, enhancing its interaction with biological targets. This feature is particularly relevant in the context of drug design, where molecular recognition plays a pivotal role.

The agrochemical industry has also shown interest in 4-acetyl-N-(1-cyano-3-methylbutyl)-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide due to its potential as a precursor for crop protection agents. Its structural attributes align with the requirements for developing environmentally friendly pesticides, a growing trend in sustainable agriculture. Researchers are exploring its efficacy against common plant pathogens, with preliminary results indicating promising activity. This aligns with the global shift toward green chemistry and reduced reliance on traditional, more harmful agrochemicals.

Another area of exploration for this compound is its role in material science. The pyrrole scaffold is known for its conductive properties, and derivatives like this one are being investigated for use in organic electronics. The incorporation of cyano and acetyl groups could potentially modify its electronic characteristics, making it a candidate for applications in flexible electronics and sensors. This interdisciplinary potential underscores the importance of continued research into its properties and applications.

From a synthetic chemistry perspective, the preparation of CAS No. 1311587-49-1 involves multi-step reactions, often starting with readily available pyrrole precursors. Optimizing these synthetic routes is a key focus for chemists, as it impacts the compound's scalability and cost-effectiveness. Recent advancements in catalysis and green synthesis techniques have streamlined its production, reducing waste and improving yields. These innovations are critical for meeting the growing demand in both academic and industrial settings.

In conclusion, 4-acetyl-N-(1-cyano-3-methylbutyl)-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide (CAS No. 1311587-49-1) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable asset in modern chemistry. As research progresses, its potential to address pressing challenges in healthcare, agriculture, and technology will likely expand, solidifying its place in the scientific community.